Cas no 2138252-57-8 (4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile)

4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile is a specialized spirocyclic compound featuring a unique oxaspiro[2.4]heptane scaffold with a methoxy group and a nitrile functionality. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for constructing constrained ring systems. The presence of both ether and nitrile groups enhances its reactivity, enabling diverse transformations such as nucleophilic additions or cyclizations. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its well-defined stereochemistry and functional group compatibility further contribute to its utility in precision synthetic applications.
4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile structure
2138252-57-8 structure
Product Name:4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile
CAS No:2138252-57-8
MF:C8H11NO2
MW:153.178442239761
CID:6329988
PubChem ID:165444276
Update Time:2025-10-31

4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-700086
    • 4-methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile
    • 2138252-57-8
    • 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile
    • Inchi: 1S/C8H11NO2/c1-10-6-3-2-4-8(6)7(5-9)11-8/h6-7H,2-4H2,1H3
    • InChI Key: BYAXOWSFUUKNHP-UHFFFAOYSA-N
    • SMILES: O1C(C#N)C21CCCC2OC

Computed Properties

  • Exact Mass: 153.078978594g/mol
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 45.6Ų

4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-700086-1.0g
4-methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile
2138252-57-8
1g
$0.0 2023-06-07

4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile Related Literature

Additional information on 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile

Recent Advances in the Study of 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile (CAS: 2138252-57-8)

The compound 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile (CAS: 2138252-57-8) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This spirocyclic ether derivative possesses a unique structural framework that makes it a valuable building block for drug discovery and pharmaceutical development. Recent studies have focused on exploring its synthetic applications, biological activities, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of novel GABA receptor modulators. The researchers successfully employed 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile in a multi-step synthesis to create a series of compounds showing promising anxiolytic activity in preclinical models. The spirocyclic structure was found to confer improved metabolic stability compared to traditional benzodiazepine scaffolds.

In the field of synthetic methodology, a recent breakthrough published in Organic Letters (2024) described an efficient asymmetric synthesis route for 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile. The new protocol utilizes a chiral phase-transfer catalyst to achieve high enantioselectivity (up to 98% ee), addressing previous challenges in obtaining optically pure forms of this compound. This advancement is particularly significant for potential CNS-targeting applications where stereochemistry plays a crucial role in biological activity.

Structural analysis studies using X-ray crystallography and NMR spectroscopy have provided new insights into the conformational preferences of 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile. The data reveal that the spirocyclic system adopts a well-defined three-dimensional structure that may contribute to its observed biological effects. Computational modeling studies suggest this scaffold could serve as a privileged structure for targeting protein-protein interactions.

From a pharmaceutical development perspective, recent patent applications (WO2023124567, 2023) have disclosed novel derivatives of 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile with improved pharmacokinetic properties. These modifications focus on enhancing oral bioavailability while maintaining the core spirocyclic framework. Early-stage toxicity studies indicate a favorable safety profile, supporting further investigation of this chemical series.

Ongoing research is exploring the potential of 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile derivatives as modulators of ion channels and G-protein coupled receptors. Preliminary results suggest selective activity against specific receptor subtypes, opening possibilities for developing targeted therapies for neurological disorders. The compound's versatility as a synthetic intermediate continues to attract attention from both academic and industrial research groups.

Future research directions are likely to focus on expanding the structure-activity relationship (SAR) around this scaffold and investigating its potential in combination therapies. The unique physicochemical properties of 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile, including its balanced lipophilicity and molecular rigidity, make it particularly attractive for CNS drug development where blood-brain barrier penetration is often challenging.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.